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Compound of Interest

N-(2-Hydroxyethyl)-N-
Compound Name:
methylthiourea

Cat. No.: B160530

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: This technical guide addresses the chemical properties, synthesis, and
potential biological relevance of N-(2-Hydroxyethyl)-N-methylthiourea. Extensive database
searches indicate that specific experimental data for this particular molecule is not readily
available in public literature. Therefore, this document provides a comprehensive overview of
the chemical properties and synthetic methodologies of closely related thiourea analogs. The
information presented is intended to serve as a valuable resource for researchers, offering
insights into the expected characteristics and potential applications of N-(2-Hydroxyethyl)-N-
methylthiourea based on the established knowledge of its structural relatives. This guide will
detail the general properties of the thiourea functional group, provide experimental protocols for
the synthesis of analogous compounds, and discuss the known biological activities of various
thiourea derivatives, thereby providing a foundational framework for future research and

development involving this novel compound.

Introduction to Thiourea Derivatives
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Thiourea and its derivatives are a versatile class of organosulfur compounds that have
garnered significant attention in the field of organic synthesis and medicinal chemistry. Their
broad spectrum of biological activities, including antibacterial, antioxidant, anticancer, and anti-
inflammatory properties, makes them promising candidates for drug development. The thiourea
functional group, characterized by a carbon atom double-bonded to a sulfur atom and single-
bonded to two nitrogen atoms, can exist in tautomeric forms: the thione form and the thiol form
(isothiourea). The thione form is generally more prevalent in aqueous solutions. The diverse
biological applications of thiourea derivatives underscore their importance in modern medicinal
chemistry.

Physicochemical Properties of Related Thiourea
Analogs

While specific data for N-(2-Hydroxyethyl)-N-methylthiourea is unavailable, the following
table summarizes the known physicochemical properties of structurally similar compounds.

This data provides a basis for estimating the properties of the target molecule.

N'-[(3-
12 Fluorophenyl)meth
Property N-Methylthiourea yl]-N-(2-
Hydroxyethyl)urea
hydroxyethyl)-N-
methylthiourea
Molecular Formula C2HsN2S[1] C3HsN20:2 C11H1sFN20S[2]
Molecular Weight 90.15 g/mol [1] 104.11 g/mol 242.32 g/mol [2]
CAS Number 598-52-7[3] 2078-71-9 61290-73-1[2]
Melting Point 119-120.5°C 164-169 °C[4] Not available
Boiling Point Not available Not available Not available
Solubility Soluble in water Not available Not available
3-[(3-
) 1-(2- fluorophenyl)methyl]-1
IUPAC Name methylthiourea[1]
hydroxyethyl)urea -(2-hydroxyethyl)-1-
methylthiourea[?2]
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Synthesis of Thiourea Derivatives: Experimental
Protocols

The synthesis of N-(2-Hydroxyethyl)-N-methylthiourea would likely follow established
methods for the preparation of N,N-disubstituted thioureas. A common approach involves the
reaction of an isothiocyanate with an appropriate amine.

General Synthetic Strategy

The logical synthetic route to N-(2-Hydroxyethyl)-N-methylthiourea would involve the
reaction of methyl isothiocyanate with N-(2-hydroxyethyl)amine. This reaction is analogous to
the well-established synthesis of other thiourea derivatives.

Methyl Isothiocyanate
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Caption: General synthetic workflow for N-(2-Hydroxyethyl)-N-methylthiourea.

Experimental Protocol for the Synthesis of N-
Methylthiourea (Analog)

The following protocol for the synthesis of N-methylthiourea from methyl isothiocyanate and
ammonia serves as a relevant example of thiourea synthesis.[5]

Materials:
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Methyl isothiocyanate

Concentrated ammonium hydroxide solution

Norit (activated carbon)

e Ice

Procedure:

In a 500-mL three-necked flask equipped with a stirrer, a reflux condenser, and a dropping
funnel, place 140 ml of concentrated ammonium hydroxide solution.

e Add 95 g (1.3 moles) of methyl isothiocyanate with stirring over a period of 1 hour. The
addition should be at a constant rate, as the reaction can become vigorous.

 After the addition is complete, remove the condenser and heat the solution on a water bath
for 30 minutes to remove excess ammonia.

 Boil the solution with 2 g of Norit and filter.

 Chill the filtrate in an ice bath to crystallize the methylthiourea.

o Collect the crystals on a filter, wash three times with 25-ml portions of ice water, and dry.

e A second crop of crystals can be obtained by concentrating the mother liquor and washings.
e The total yield of N-methylthiourea is typically in the range of 74—-81%.[5]

Potential Biological Activity and Signaling Pathways

While the specific biological activity of N-(2-Hydroxyethyl)-N-methylthiourea has not been
reported, many thiourea derivatives exhibit significant pharmacological effects. These activities
often stem from their ability to interact with various biological targets.

Known Biological Activities of Thiourea Derivatives:

o Anticancer Activity: Some nitrosourea derivatives containing a hydroxyethyl group have been
investigated for their antitumor activity.[6][7][8] These compounds can act as DNA alkylating
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agents, leading to DNA damage and apoptosis in cancer cells.[8]

o Antibacterial and Antifungal Activity: Various thiourea derivatives have demonstrated potent
activity against a range of bacteria and fungi.

o Antioxidant Activity: The thiourea backbone is known to contribute to antioxidant properties in
some derivatives.

e Enzyme Inhibition: Certain thiourea compounds have been shown to be effective inhibitors of
enzymes such as urease and carbonic anhydrase.

lllustrative Signaling Pathway: DNA Alkylation by
Nitrosoureas

The following diagram illustrates a simplified, hypothetical mechanism of action for a
nitrosourea compound, a class to which some biologically active thiourea derivatives are
related.
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Caption: Hypothetical DNA alkylation pathway for a nitrosourea derivative.

Conclusion and Future Directions

In conclusion, while specific experimental data for N-(2-Hydroxyethyl)-N-methylthiourea is
currently lacking in the scientific literature, the information available for structurally related
compounds provides a strong foundation for predicting its properties and potential applications.
The synthetic protocols and biological activities of analogous thiourea derivatives outlined in
this guide offer a starting point for researchers interested in synthesizing and evaluating this
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novel compound. Future research should focus on the synthesis and full characterization of N-
(2-Hydroxyethyl)-N-methylthiourea, followed by a comprehensive evaluation of its biological
activities to unlock its potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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